8-[(Dibenzylamino)methyl]-1,3-dimethyl-7-(naphthalen-1-ylmethyl)purine-2,6-dione

• IUPAC Name: 8-[(dibenzylamino)methyl]-1,3-dimethyl-7-(naphthalen-1-ylmethyl)purine-2,6-dione
• InChI: InChI=1S/C33H31N5O2/c1-35-31-30(32(39)36(2)33(35)40)38(22-27-18-11-17-26-16-9-10-19-28(26)27)29(34-31)23-37(20-24-12-5-3-6-13-24)21-25-14-7-4-8-15-25/h3-19H,20-23H2,1-2H3
• InChI Key: OWQZRRJFITUPSS-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=O)N(C1=O)C)N(C(=N2)CN(CC3=CC=CC=C3)CC4=CC=CC=C4)CC5=CC=CC6=CC=CC=C65
• Molecular Formula: C33H31N5O2
• Molecular Weight: 529.6 g/mol
• CAS No.: 585564-19-8

Description

8-[(Dibenzylamino)methyl]-1,3-dimethyl-7-(naphthalen-1-ylmethyl)purine-2,6-dione is a useful research compound. Its molecular formula is C33H31N5O2 and its molecular weight is 529.644. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• Carboxamide Derivatives Synthesis : Carboxamide derivatives of benzo[b][1,6]naphthyridines have been synthesized, involving reactions with primary amines and displaying potent cytotoxic properties in various cancer cell lines (Deady et al., 2003).
• Photochemistry Synthesis : Photochemical methods have been employed to synthesize novel derivatives of pentoxifylline, a compound related to the chemical structure of interest, demonstrating the potential of photochemistry in creating diverse derivatives (Han et al., 2008).
• Structural Studies : Investigations into the structure of related compounds, such as theophylline derivatives, have been conducted, revealing insights into the molecular conformation and stability of these compounds (Karczmarzyk et al., 1995).

Applications in Biological Research

• Cytotoxic Activity for Cancer Research : Research has shown that certain carboxamide derivatives of benzo[b][1,6]naphthyridines exhibit significant cytotoxic activity against cancer cell lines, highlighting their potential in cancer research and therapy (Deady et al., 2003).
• Receptor Affinity in Psychotropic Activity : Studies on derivatives of 1,3-dimethyl-3,7-dihydropurine-2,6-dione have explored their affinity for 5-HT1A, 5-HT2A, and 5-HT7 receptors, with implications for developing psychotropic agents (Chłoń-Rzepa et al., 2013).

Advanced Material Research

• Polymer Synthesis and Analysis : Research has been conducted on synthesizing novel polymers based on structures related to the chemical compound , exploring their thermal properties and potential applications in material science (Kaczmarek et al., 2012).